Cas no 6612-51-7 (3-bromo-N-(pentan-3-yl)benzamide)

3-bromo-N-(pentan-3-yl)benzamide structure
6612-51-7 structure
Product Name:3-bromo-N-(pentan-3-yl)benzamide
CAS No:6612-51-7
MF:C12H16BrNO
MW:270.165542602539
CID:1709743
PubChem ID:884947
Update Time:2025-04-21

3-bromo-N-(pentan-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N-(pentan-3-yl)benzamide
    • benzamide, 3-bromo-N-(1-ethylpropyl)-
    • 3-bromo-N-pentan-3-ylbenzamide
    • DB-394764
    • CHEMBL1720420
    • MLS000684046
    • 349614-99-9
    • Cambridge id 6612517
    • DTXSID20358292
    • SR-01000238810
    • SMR000291693
    • STK079596
    • 6612-51-7
    • 3-bromo-N-(1-ethylpropyl)benzamide
    • AKOS000177851
    • HMS2703D14
    • SR-01000238810-1
    • Inchi: 1S/C12H16BrNO/c1-3-11(4-2)14-12(15)9-6-5-7-10(13)8-9/h5-8,11H,3-4H2,1-2H3,(H,14,15)
    • InChI Key: SOFVIJAAWIYFJN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(NC(CC)CC)=O

Computed Properties

  • Exact Mass: 269.04158
  • Monoisotopic Mass: 269.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.272
  • Boiling Point: 361.9°C at 760 mmHg
  • Flash Point: 172.7°C
  • Refractive Index: 1.534
  • PSA: 29.1
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.